molecular formula C7H4F2N4 B066198 5-(2,6-difluorophenyl)-2H-tetrazole CAS No. 188890-63-3

5-(2,6-difluorophenyl)-2H-tetrazole

Cat. No. B066198
CAS RN: 188890-63-3
M. Wt: 182.13 g/mol
InChI Key: XKBCVVLRUDRWND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2,6-difluorophenyl)-2H-tetrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This tetrazole derivative has been studied for its unique properties, including its synthesis, mechanism of action, and biochemical and physiological effects. In

Scientific Research Applications

5-(2,6-difluorophenyl)-2H-tetrazole has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of cancer, inflammation, and other diseases. In materials science, 5-(2,6-difluorophenyl)-2H-tetrazole has been studied for its potential as a building block for the development of new materials with unique properties. In analytical chemistry, this compound has been investigated for its potential as a fluorescent probe for the detection of various analytes.

Mechanism of Action

The mechanism of action of 5-(2,6-difluorophenyl)-2H-tetrazole is not fully understood, but it is believed to be related to its ability to interact with biological targets, including enzymes and receptors. This compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. It has also been shown to modulate the activity of certain receptors, including the cannabinoid receptor CB1.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(2,6-difluorophenyl)-2H-tetrazole have been studied in various in vitro and in vivo models. This compound has been shown to have anti-inflammatory and analgesic effects, which may be related to its ability to inhibit COX-2 activity. It has also been shown to have antitumor activity, which may be related to its ability to induce apoptosis in cancer cells. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, which may be related to its ability to modulate the activity of the CB1 receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(2,6-difluorophenyl)-2H-tetrazole is its unique properties, including its potential as a drug candidate and its ability to act as a fluorescent probe. However, there are also some limitations to using this compound in lab experiments. For example, it may be difficult to obtain high-quality 5-(2,6-difluorophenyl)-2H-tetrazole due to the complexity of the synthesis method. Additionally, this compound may have limited solubility in certain solvents, which may affect its performance in certain experiments.

Future Directions

There are many future directions for the scientific research related to 5-(2,6-difluorophenyl)-2H-tetrazole. One potential direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Another potential direction is to explore its potential as a building block for the development of new materials with unique properties. Additionally, future research could focus on understanding the mechanism of action of this compound in more detail, as well as identifying new targets for its activity.

Synthesis Methods

The synthesis of 5-(2,6-difluorophenyl)-2H-tetrazole involves the reaction of 2,6-difluoroaniline with sodium azide in a mixture of methanol and water. The reaction is then heated under reflux, and the resulting product is purified through column chromatography. This method has been reported to yield high-quality 5-(2,6-difluorophenyl)-2H-tetrazole with good purity and yield.

properties

IUPAC Name

5-(2,6-difluorophenyl)-2H-tetrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4F2N4/c8-4-2-1-3-5(9)6(4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XKBCVVLRUDRWND-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)F)C2=NNN=N2)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4F2N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90368287
Record name 5-(2,6-Difluorophenyl)-2H-tetrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90368287
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

182.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(2,6-difluorophenyl)-2H-tetrazole

CAS RN

188890-63-3
Record name 5-(2,6-Difluorophenyl)-2H-tetrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90368287
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.